![molecular formula C15H22F6N2O5 B2730590 1-[(4-Methyl-2-oxabicyclo[2.1.1]hexan-1-yl)methyl]piperazine;2,2,2-trifluoroacetic acid CAS No. 2460755-73-9](/img/structure/B2730590.png)
1-[(4-Methyl-2-oxabicyclo[2.1.1]hexan-1-yl)methyl]piperazine;2,2,2-trifluoroacetic acid
Description
1-[(4-Methyl-2-oxabicyclo[2.1.1]hexan-1-yl)methyl]piperazine;2,2,2-trifluoroacetic acid is a useful research compound. Its molecular formula is C15H22F6N2O5 and its molecular weight is 424.34. The purity is usually 95%.
BenchChem offers high-quality 1-[(4-Methyl-2-oxabicyclo[2.1.1]hexan-1-yl)methyl]piperazine;2,2,2-trifluoroacetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[(4-Methyl-2-oxabicyclo[2.1.1]hexan-1-yl)methyl]piperazine;2,2,2-trifluoroacetic acid including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of “1-[(4-Methyl-2-oxabicyclo[2.1.1]hexan-1-yl)methyl]piperazine;2,2,2-trifluoroacetic acid”:
Pharmaceutical Development
This compound is being explored for its potential in drug development due to its unique structural properties. The bicyclic structure can enhance the stability and bioavailability of pharmaceutical agents. Researchers are investigating its use as a scaffold for designing new drugs, particularly in the development of novel antibiotics and antiviral agents .
Neuropharmacology
In neuropharmacology, this compound is studied for its potential effects on the central nervous system. Its piperazine moiety is known to interact with neurotransmitter receptors, making it a candidate for developing treatments for neurological disorders such as schizophrenia, anxiety, and depression .
Agrochemical Applications
The compound’s structure is also being utilized in the development of new agrochemicals. Its stability and bioactivity make it a promising candidate for creating more effective pesticides and herbicides. Researchers are focusing on its potential to act as a bioisostere for existing agrochemical agents, thereby improving their efficacy and reducing environmental impact .
Material Science
In material science, this compound is being investigated for its potential use in creating advanced materials. Its unique bicyclic structure can contribute to the development of polymers with enhanced mechanical properties and thermal stability. These materials could be used in various industrial applications, including coatings, adhesives, and composites .
Chemical Synthesis
The compound is valuable in chemical synthesis as a building block for creating more complex molecules. Its reactivity and stability make it an excellent candidate for use in organic synthesis, particularly in the formation of heterocyclic compounds. This application is crucial for the development of new chemical entities with potential applications in various fields .
Biological Research
In biological research, this compound is used as a tool to study various biochemical pathways. Its ability to interact with specific proteins and enzymes makes it useful for probing the mechanisms of action of different biological processes. This can lead to a better understanding of disease mechanisms and the development of new therapeutic strategies.
Environmental Science
Researchers are exploring the use of this compound in environmental science, particularly in the development of new methods for pollution control. Its chemical properties make it suitable for use in the degradation of pollutants and the remediation of contaminated environments. This application is critical for addressing environmental challenges and promoting sustainability .
properties
IUPAC Name |
1-[(4-methyl-2-oxabicyclo[2.1.1]hexan-1-yl)methyl]piperazine;2,2,2-trifluoroacetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O.2C2HF3O2/c1-10-6-11(7-10,14-9-10)8-13-4-2-12-3-5-13;2*3-2(4,5)1(6)7/h12H,2-9H2,1H3;2*(H,6,7) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PLDVZQDJLNSNMK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CC(C1)(OC2)CN3CCNCC3.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22F6N2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-({4-Methyl-2-oxabicyclo[2.1.1]hexan-1-yl}methyl)piperazine; bis(trifluoroacetic acid) | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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